Cas no 475150-64-2 (N-(4-cyano-2-iodophenyl)acetamide)

• Product Name: N-(4-cyano-2-iodophenyl)acetamide
• CAS No: 475150-64-2
• MF: C₉H₇IN₂O
• MW: 286.069154024124
• CID: 4937509
• Update Time: 2025-07-23

N-(4-cyano-2-iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyano-2-iodophenyl)acetamide
• 4-Acetamido-3-iodobenzonitrile

• Inchi： 1S/C9H7IN2O/c1-6(13)12-9-3-2-7(5-11)4-8(9)10/h2-4H,1H3,(H,12,13)
• InChI Key： XXBDNRFAQJKQSL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 285.96031 g/mol
• Monoisotopic Mass: 285.96031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9
• Molecular Weight: 286.07

Additional information on N-(4-cyano-2-iodophenyl)acetamide

Professional Introduction to N-(4-cyano-2-iodophenyl)acetamide (CAS No. 475150-64-2)

N-(4-cyano-2-iodophenyl)acetamide, a compound with the chemical formula C₈H₆INO₂, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 475150-64-2, has garnered attention due to its structural properties and potential applications in drug development. The presence of both cyano and iodine substituents on a phenyl ring makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The structure of N-(4-cyano-2-iodophenyl)acetamide features a benzene ring substituted at the 4-position with a cyano group (-CN) and at the 2-position with an iodine atom (I). This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block for designing novel therapeutic agents. The cyano group is known for its ability to participate in hydrogen bonding and metal coordination, while the iodine atom can serve as a handle for further functionalization via cross-coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both cyano and iodine moieties. These groups have been shown to enhance binding affinity and metabolic stability in drug candidates. For instance, studies have demonstrated that N-(4-cyano-2-iodophenyl)acetamide can be used as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The iodine atom, in particular, has been utilized in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, allowing for the introduction of diverse aryl groups into the molecular framework.

One of the most compelling aspects of N-(4-cyano-2-iodophenyl)acetamide is its role in developing small-molecule probes for biochemical assays. The cyano group can act as a recognition element for enzymes or receptors, while the iodine atom can be labeled with radioactive isotopes or fluorescent dyes for imaging purposes. Such probes are invaluable tools in drug discovery pipelines, enabling researchers to identify new targets and evaluate lead compounds efficiently.

The synthesis of N-(4-cyano-2-iodophenyl)acetamide typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes halogenation of 4-cyanophenyl with iodine followed by acetylation to introduce the acetamide moiety. Advanced techniques such as transition-metal catalysis have been employed to improve yield and selectivity in these reactions. For example, palladium catalysts have been used to facilitate the coupling of 4-cyanobenzonitrile with iodobenzene derivatives under mild conditions.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of N-(4-cyano-2-iodophenyl)acetamide. Molecular modeling studies have helped predict reaction outcomes and identify optimal reaction conditions before experimental trials. This approach not only saves time but also reduces waste, aligning with green chemistry principles. Additionally, machine learning algorithms have been trained to predict the biological activity of derivatives based on their structural features, further accelerating the drug discovery process.

The pharmacological profile of N-(4-cyano-2-iodophenyl)acetamide has been extensively studied in vitro and in vivo. Preliminary results suggest that this compound exhibits inhibitory activity against several target enzymes relevant to human health conditions such as cancer and neurodegenerative diseases. The cyano group interacts with polar residues in protein active sites, while the iodine atom can modulate binding through hydrophobic interactions or halogen bonding. These interactions are being fine-tuned through structure-based drug design strategies to enhance efficacy and reduce side effects.

In conclusion, N-(4-cyano-2-iodophenyl)acetamide (CAS No. 475150-64-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutics targeting various diseases. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a significant role in future drug development efforts.